Cas no 1227571-18-7 (4-Bromo-2-hydroxy-6-(trifluoromethyl)pyridine)

• Product Name: 4-Bromo-2-hydroxy-6-(trifluoromethyl)pyridine
• CAS No: 1227571-18-7
• MF: C₆H₃BrF₃NO
• MW: 241.993331193924
• CID: 4689097
• Update Time: 2025-06-20

4-Bromo-2-hydroxy-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-hydroxy-6-(trifluoromethyl)pyridine
• 4-Bromo-6-(trifluoromethyl)pyridin-2-ol
• FCH1344422
• 4-Bromo-2-hydroxy-6-(trifluoromethyl)pyridine

• Inchi： 1S/C6H3BrF3NO/c7-3-1-4(6(8,9)10)11-5(12)2-3/h1-2H,(H,11,12)
• InChI Key： ZLTUEPQWZSSWHR-UHFFFAOYSA-N
• SMILES： BrC1=CC(NC(C(F)(F)F)=C1)=O

Computed Properties

• Exact Mass: 240.935
• Monoisotopic Mass: 240.935
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1

Additional information on 4-Bromo-2-hydroxy-6-(trifluoromethyl)pyridine

Introduction to 4-Bromo-2-hydroxy-6-(trifluoromethyl)pyridine (CAS No: 1227571-18-7)

4-Bromo-2-hydroxy-6-(trifluoromethyl)pyridine, identified by the Chemical Abstracts Service Number (CAS No) 1227571-18-7, is a significant compound in the realm of pharmaceutical and agrochemical research. This heterocyclic aromatic molecule features a pyridine core substituted with a bromine atom at the 4-position, a hydroxyl group at the 2-position, and a trifluoromethyl group at the 6-position. These functional groups endow the compound with unique chemical properties that make it a valuable intermediate in synthetic chemistry and a promising candidate for further development in medicinal applications.

The structural configuration of 4-Bromo-2-hydroxy-6-(trifluoromethyl)pyridine contributes to its reactivity and potential biological activity. The presence of the bromine atom allows for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely employed in constructing complex molecular architectures. Additionally, the hydroxyl group can participate in hydrogen bonding interactions, influencing both its solubility and binding affinity to biological targets. The trifluoromethyl group, known for its electron-withdrawing effects, can modulate the electronic properties of the pyridine ring, enhancing its interaction with enzymes or receptors.

In recent years, there has been growing interest in developing novel pyridine derivatives as pharmacological agents. The combination of bromine and hydroxyl functionalities in 4-Bromo-2-hydroxy-6-(trifluoromethyl)pyridine makes it an attractive scaffold for drug discovery. For instance, researchers have explored its potential as a precursor in the synthesis of kinase inhibitors, which are critical in treating various cancers and inflammatory diseases. The trifluoromethyl group, in particular, has been shown to improve metabolic stability and binding affinity, making it a common moiety in approved drugs.

One notable application of 4-Bromo-2-hydroxy-6-(trifluoromethyl)pyridine is in the development of agrochemicals. Pyridine-based compounds are widely used as intermediates in the synthesis of herbicides, fungicides, and insecticides. The structural features of this compound allow for fine-tuning of its biological activity, making it a versatile building block for designing new crop protection agents. Recent studies have demonstrated its utility in generating novel compounds with enhanced efficacy against resistant pests while maintaining environmental safety.

The synthesis of 4-Bromo-2-hydroxy-6-(trifluoromethyl)pyridine typically involves multi-step organic transformations starting from commercially available pyridine derivatives. A common synthetic route includes halogenation followed by selective functionalization at different positions on the ring. The introduction of the trifluoromethyl group is often achieved through metal-catalyzed cross-coupling reactions or direct fluorination techniques. These synthetic strategies highlight the compound's flexibility as a chemical intermediate and its potential for further derivatization.

From a computational chemistry perspective, 4-Bromo-2-hydroxy-6-(trifluoromethyl)pyridine has been studied to understand its molecular interactions and electronic structure. Advanced computational methods such as density functional theory (DFT) have been employed to predict its binding affinities and pharmacokinetic properties. These studies provide valuable insights into how modifications at different positions on the pyridine ring can influence its biological activity, guiding future drug design efforts.

The pharmaceutical industry continues to leverage 4-Bromo-2-hydroxy-6-(trifluoromethyl)pyridine as a key intermediate in developing small-molecule drugs. Its structural versatility allows for rapid screening and optimization of lead compounds targeting various therapeutic areas. For example, recent research has focused on using this compound to synthesize novel antiviral agents, where its ability to interact with viral proteases and polymerases is exploited to inhibit infection cycles.

In conclusion, 4-Bromo-2-hydroxy-6-(trifluoromethyl)pyridine (CAS No: 1227571-18-7) is a multifaceted compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features enable diverse synthetic pathways and biological activities, making it a cornerstone in modern drug discovery and crop protection research. As scientific understanding advances, further exploration of this compound's capabilities will undoubtedly yield innovative solutions to global health and agricultural challenges.